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Compound of Interest

Compound Name: Methyl selenol

Cat. No.: B1235829 Get Quote

Essential Safety and Handling Guide for Methyl
Selenol
For researchers, scientists, and drug development professionals, ensuring safe handling of

hazardous chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling Methyl selenol, including personal protective equipment

(PPE), operational plans, and disposal procedures.

Emergency Overview: Methyl selenol is a colorless liquid that can cause eye and skin irritation

or burns.[1] It may also lead to respiratory and digestive tract irritation, and potentially cause

central nervous system depression, as well as liver and kidney damage.[1] The toxicological

properties of this material have not been fully investigated.[1] Chronic exposure to selenium

compounds can result in a range of health issues, including hair and nail loss, skin lesions, and

nervous system abnormalities.[1]

Personal Protective Equipment (PPE)
When handling Methyl selenol, the following personal protective equipment is mandatory to

prevent exposure.
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PPE Category Specification Citation

Eye Protection

Chemical safety goggles or

glasses compliant with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.

[1]

Skin Protection

Appropriate protective gloves

to prevent skin exposure.

Natural rubber or Nitrile rubber

(NBR) gloves are suggested.

[1][2]

Body Protection

Appropriate protective clothing,

such as a chemical apron, to

prevent skin exposure.

[1][3]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed. A

NIOSH/MSHA approved air-

purifying dust or mist respirator

is recommended.

[1][3]

Exposure Limits
Substance Limit Citation

Methyl selenol (as Se) 0.2 mg/m³ TWA [1]

Handling and Storage
All work with Methyl selenol must be conducted in a chemical fume hood.[1] Facilities should

be equipped with an eyewash station and a safety shower.[1]
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Handling Procedures:

Wash hands thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Ensure the container is tightly closed when not in use.[1]

Avoid ingestion and inhalation.[1]

Use and store under an inert gas like argon.[1]

Storage Procedures:

Store in a tightly closed container in a cool, dry, well-ventilated area.[1]

Keep under an argon blanket.[1]

Store away from incompatible substances such as oxidizing agents.[1]

For refrigerated storage, keep below 4°C/39°F.[3]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures Citation

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention. Wash

clothing before reuse.

[1]

Inhalation

Remove from exposure and

move to fresh air immediately.

If breathing is difficult, give

oxygen. If breathing has

stopped, provide artificial

respiration. Do NOT use

mouth-to-mouth resuscitation.

Seek immediate medical

attention.

[1]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of milk

or water. Never give anything

by mouth to an unconscious

person. Seek immediate

medical aid.

[1]

Spills and Leaks: In the event of a spill, absorb the material with an inert substance like

vermiculite, sand, or earth and place it in a suitable container for disposal.[1] Ensure adequate
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ventilation and clean the spill area immediately, observing all personal protection precautions.

[1]

Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[1] Adhere to US EPA guidelines (40 CFR Parts 261.3) and consult state and local

hazardous waste regulations for complete and accurate classification.[1] Dispose of contents

and containers to an approved waste disposal plant.[4]

Experimental Workflow for Handling Methyl Selenol
The following diagram outlines the standard operating procedure for safely handling Methyl
selenol in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl Selenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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